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Compound of Interest

Compound Name: 1,2-Dibromoethene

Cat. No.: B7949689 Get Quote

An In-depth Technical Guide to the Physical Properties of trans-1,2-Dibromoethene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

trans-1,2-Dibromoethene. The information is presented to be a valuable resource for

researchers, scientists, and professionals in drug development, offering quantitative data,

standard experimental methodologies, and a conceptual diagram of the relationships between

its physical properties.

Core Physical Properties
trans-1,2-Dibromoethene, also known as (E)-1,2-dibromoethene, is a dihalogenated alkene.

[1][2] It exists as a colorless liquid at room temperature.[1][3] The quantitative physical

properties of trans-1,2-Dibromoethene are summarized in the table below for easy reference

and comparison.
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Property Value Conditions

Molecular Formula C₂H₂Br₂

Molecular Weight 185.85 g/mol

Appearance Colorless Liquid
Standard Temperature and

Pressure

Melting Point -6.5 °C

Boiling Point 108 °C At 760 mmHg

Density 2.229 g/mL

2.21 g/cm³ At 17 °C

Solubility Insoluble In water[4][5]

Soluble
In acetone, benzene,

chloroform[4]

Very Soluble In diethyl ether, ethanol[4]

Refractive Index 1.5440 At 25 °C[3]

Vapor Pressure 31.0 mmHg At 25 °C[3]

Dipole Moment 0.00 D

Experimental Protocols for Property Determination
The following sections outline the standard experimental methodologies used to determine the

key physical properties of chemical compounds like trans-1,2-Dibromoethene.

Melting Point Determination
The melting point is determined using a melting point apparatus. A small, powdered sample of

the solidified compound is packed into a capillary tube and placed in the apparatus. The

sample is heated at a controlled rate, and the temperature range from the first appearance of

liquid to the complete melting of the solid is recorded as the melting point.
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Boiling Point Determination
The boiling point is measured by distillation. The liquid is placed in a distillation flask with

boiling chips and heated. A thermometer is positioned so that the top of the bulb is level with

the side arm of the distillation flask. The temperature at which the liquid boils and its vapor

condenses on the thermometer is recorded as the boiling point, typically at atmospheric

pressure.

Density Measurement
Density is typically determined using a pycnometer, a flask with a specific, known volume. The

pycnometer is weighed empty, then filled with the liquid and weighed again. The mass of the

liquid is divided by the known volume of the pycnometer to give the density at a specific

temperature.

Refractive Index Measurement
The refractive index is measured using a refractometer, such as an Abbe refractometer. A few

drops of the liquid are placed on the prism of the instrument. Light is passed through the

sample, and the angle of refraction is measured. This is used to calculate the refractive index,

which is a dimensionless number that describes how fast light travels through the material. The

measurement is temperature-dependent.

Solubility Determination
Solubility is determined by adding a small amount of the solute (trans-1,2-Dibromoethene) to a

known volume of a solvent (e.g., water, ethanol). The mixture is stirred or agitated. If the solute

completely dissolves, more is added until saturation is reached. Solubility can be qualitatively

described (e.g., soluble, insoluble) or quantitatively measured as the concentration of the

saturated solution.

Logical Relationships of Physical Properties
The following diagram illustrates the logical relationship between the physical state of trans-

1,2-Dibromoethene and its key physical properties.
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Logical Relationships of Physical Properties of trans-1,2-Dibromoethene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical properties of trans-1,2-Dibromoethene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7949689#physical-properties-of-trans-1-2-
dibromoethene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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